Cas no 896829-34-8 (3-benzyl-2-ethyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-benzyl-2-ethyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 896829-34-8
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 5440297
• Update Time: 2025-05-21

3-benzyl-2-ethyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-ethylchromeno[2,3-d]pyrimidine-4,5-dione
• 3-benzyl-2-ethyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C20H16N2O3/c1-2-16-21-19-17(18(23)14-10-6-7-11-15(14)25-19)20(24)22(16)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： FKKNGZUXZSERDS-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC2=CC=CC=C2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-benzyl-2-ethyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Introduction to Compound CAS No 896829-34-8: 3-Benzyl-2-Ethyl-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4,5-Dione

The compound with CAS No 896829-34-8, known as 3-Benzyl-2-Ethyl-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4,5-Dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenopyrimidinediones, which are known for their unique structural features and potential biological activities. Recent studies have highlighted its promising applications in drug discovery and development.

The molecular structure of 3-Benzyl-2-Ethyl-Chromeno[2,3-d]Pyrimidine-4,5-Dione is characterized by a fused chromene and pyrimidine ring system. The presence of a benzyl group at position 3 and an ethyl group at position 2 introduces steric and electronic effects that influence its chemical reactivity and biological interactions. These substituents also play a crucial role in modulating the compound's solubility and permeability properties, which are critical for its potential use in pharmaceutical formulations.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 explored novel synthetic pathways to efficiently construct the chromenopyrimidinedione framework. The authors demonstrated that a one-pot reaction involving microwave-assisted synthesis could significantly enhance the yield and purity of the compound compared to traditional methods.

Another area of interest lies in the biological activity of CAS No 896829-34-8. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A team of researchers from the University of California reported that Chromeno[2,3-d]Pyrimidine Derivatives like this compound can effectively inhibit COX enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory effects, CAS No 896829-34-8 has also been investigated for its potential anticancer activity. A study conducted at the National Cancer Institute revealed that this compound induces apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. These findings underscore its potential as a lead compound for developing novel anticancer therapies.

From an industrial perspective, the synthesis of Chromeno[2,3-d]Pyrimidine Derivatives like CAS No 896829-34-8 is being optimized to meet the demands of large-scale production. Green chemistry approaches are being increasingly adopted to minimize environmental impact while ensuring cost-effectiveness. For example, solvent-free reactions and catalytic systems are being explored to enhance the sustainability of the synthesis process.

Furthermore, computational modeling techniques have been employed to predict the pharmacokinetic properties of CAS No 896829-34-8. Using advanced molecular docking simulations, researchers have identified key interactions between this compound and target proteins involved in various disease pathways. These insights are invaluable for guiding further optimization studies aimed at improving drug efficacy and reducing adverse effects.

In conclusion, CAS No 896829-34-8: 3-Benzyl-2-Ethyl-Chromeno[2,3-d]Pyrimidine-4,5-Dione represents a promising candidate for advancing drug discovery efforts across multiple therapeutic areas. With ongoing research focusing on its synthesis optimization, biological activity elucidation, and pharmacokinetic profiling, this compound holds great potential for making significant contributions to modern medicine.